Cas no 1187969-22-7 (3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole
• CAS No: 1187969-22-7
• MF: C₁₆H₁₀ClN₃O₃
• MW: 327.721902370453
• CID: 4826461
• Update Time: 2025-10-31

3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-4-FORMYL-1-(4-NITROPHENYL)-1H-PYRAZOLE
• 3-(4-Chlorophenyl)-1-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
• 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole

• Inchi： 1S/C16H10ClN3O3/c17-13-3-1-11(2-4-13)16-12(10-21)9-19(18-16)14-5-7-15(8-6-14)20(22)23/h1-10H
• InChI Key： OZIKOVBOURAYGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C=O)=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 3.5
• Topological Polar Surface Area: 80.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole

Professional Introduction to 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole (CAS No. 1187969-22-7)

3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1187969-22-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular framework of this pyrazole derivative, incorporating both chlorophenyl and nitrophenyl substituents, positions it as a versatile intermediate for synthesizing various pharmacologically active molecules.

The chemical structure of 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole consists of a pyrazole core substituted with a formyl group at the 4-position and aromatic rings at the 1- and 3-positions. The presence of the 4-chlorophenyl group introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions, while the 4-nitrophenyl moiety contributes to electron-withdrawing effects, influencing the overall reactivity and electronic properties of the molecule. These structural features make it an attractive candidate for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their diverse biological activities. Studies have demonstrated that pyrazole-based compounds exhibit a wide range of therapeutic effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole may contribute to its unique pharmacological profile, making it a promising scaffold for drug discovery.

The formyl group at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a reactive site for further chemical modifications. This functionality allows for the introduction of various pharmacophores through condensation reactions or nucleophilic additions, enabling the synthesis of novel derivatives with enhanced biological activity. Additionally, the combination of electron-donating and electron-withdrawing groups in this molecule can influence its interaction with biological targets, potentially leading to selective binding and improved therapeutic efficacy.

Recent research has highlighted the importance of optimizing molecular structure to achieve desired pharmacological outcomes. Computational studies have been employed to predict the binding affinity and metabolic stability of pyrazole derivatives, aiding in the rational design of new compounds. The use of molecular modeling techniques has revealed that subtle changes in substituent placement can significantly alter the biological activity of these molecules. This underscores the need for precise structural modifications when developing new drugs based on pyrazole scaffolds.

The synthesis of 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore the full potential of this compound in drug development.

The versatility of 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole extends beyond its use as a pharmaceutical intermediate; it also finds applications in materials science and agrochemical research. Its unique chemical properties make it suitable for developing novel materials with tailored electronic and optical characteristics. Furthermore, its ability to undergo selective functionalization allows for the creation of specialized compounds with targeted agricultural benefits.

In conclusion, 3-(4-Chlorophenyl)-4-formyl-1-(4-nitrophenyl)-1H-pyrazole (CAS No. 1187969-22-7) represents a valuable compound with broad applications in chemical research and drug development. Its distinctive structural features and reactivity make it a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new methodologies for molecular optimization and synthesis, compounds like this are poised to play a crucial role in advancing therapeutic solutions across multiple disciplines.